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Compound of Interest

Compound Name:
N-(2-Chlorobenzyl)-4-(2-

cyclohexylethoxy)aniline

CAS No.: 1040693-04-6

Cat. No.: B1385665

Get Quote

A Comparative Technical Guide for Drug Discovery &
Chemical Biology
Executive Summary & Compound Profile
N-(2-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline (hereafter referred to as NCE-104) is a

lipophilic small molecule featuring a "privileged scaffold" often utilized in G-Protein Coupled

Receptor (GPCR) drug discovery. Its structural core—an aniline nitrogen substituted with a

lipophilic benzyl group and a para-cyclohexylethoxy tail—is highly characteristic of antagonists

for the Melanin-Concentrating Hormone Receptor 1 (MCH-R1) and ligands for the Sigma-1

Receptor (

1R).

This guide provides a rigorous analysis of NCE-104's specificity, outlining the critical cross-

reactivity pathways that researchers must validate to ensure data integrity in metabolic and

neurological studies.
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Chemical Identity[1][2][3][4][5]
IUPAC Name: N-(2-Chlorobenzyl)-4-(2-cyclohexylethoxy)aniline

CAS Number: 1040693-04-6[1][2]

Molecular Formula: C

H

ClNO[3]

Key Pharmacophore:

Hydrophobic Tail: 2-Cyclohexylethoxy group (Critical for GPCR hydrophobic pocket

binding).

Core Linker: Aniline nitrogen (Secondary amine, H-bond donor).

Head Group: 2-Chlorobenzyl (Provides steric bulk and

-

interaction potential).

Mechanism of Action & Target Landscape
To understand cross-reactivity, we must first define the primary mechanism. NCE-104 functions

as a competitive antagonist/ligand by occupying the orthosteric binding site of its target

GPCRs.

Primary Target: MCH-R1 Antagonism
The 4-(2-cyclohexylethoxy)phenyl moiety is a validated pharmacophore for MCH-R1

antagonists (e.g., analogs of SNAP-94847). NCE-104 blocks the binding of Melanin-

Concentrating Hormone (MCH), preventing the activation of

proteins, thereby inhibiting the reduction of cAMP and modulation of intracellular

.
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Secondary Target: Sigma-1 Receptor ( 1R) Modulation
The N-benzyl-N-aryl amine structure mimics the binding motif of high-affinity

1R ligands. NCE-104 can act as a chaperone modulator, influencing

receptor gating and ER-mitochondria signaling.

Visualization: MCH-R1 Signaling & Inhibition Pathway
The following diagram illustrates the signal transduction pathway blocked by NCE-104 and the

points of potential cross-talk.
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Figure 1: Mechanism of Action. NCE-104 competitively antagonizes MCH-R1, preventing Gi-

mediated signaling cascades.
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Comparative Analysis: Alternatives & Performance
When selecting a chemical probe, specificity is paramount. Below is a comparative analysis of

NCE-104 against standard reference compounds.

Table 1: Comparative Profile of NCE-104 vs. Standard
Ligands

Feature
NCE-104

(Subject)
SNAP-94847

(MCH-R1 Std)

Haloperidol (

1R Std)

Zileuton (5-LO
Std)

Primary Class

MCH-R1

Antagonist /

1R Ligand

Selective MCH-

R1 Antagonist
1R Antagonist /

D2 Antagonist

5-Lipoxygenase

Inhibitor

Scaffold Type N-benzyl aniline
Urea / Amide

derivative
Butyrophenone Hydroxyurea

Lipophilicity

(cLogP)
~5.8 (High) ~4.2 (Moderate) ~4.0 (Moderate) ~1.5 (Low)

hERG Liability
High Risk (Due

to structure)
Moderate High Low

Selectivity Profile
Broad (Requires

profiling)
High

Low (Hits D2,

1,

2)

High (Specific to

5-LO)

Rec. Use Case

Early-stage SAR

/ Library

Screening

Validated In Vivo

Probe

CNS Receptor

Mapping

Inflammation

Assays

Expert Insight: Unlike SNAP-94847, which was optimized for solubility and selectivity, NCE-104

represents a "chemical lead" phenotype. Its high lipophilicity (cLogP > 5) increases the

probability of off-target binding to hydrophobic pockets in hERG channels and CYP450

enzymes.
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Cross-Reactivity Profile & Off-Target Risks
The structural features of NCE-104 dictate its cross-reactivity profile. The following "Risk Map"

identifies the obligatory counter-screens.

A. hERG Channel Inhibition (Critical Safety Screen)
Mechanism: The basic nitrogen and lipophilic tails of NCE-104 mimic the pharmacophore of

potent hERG blockers.

Impact: False positives in cell viability assays; potential cardiotoxicity in in vivo models.

Threshold:

indicates significant risk.

B. Sigma-2 Receptor ( 2R)
Mechanism: NCE-104's N-benzyl motif allows it to bind

2R, often associated with cytotoxicity.

Impact: Confounds antiproliferative data in cancer cell lines.

C. 5-Lipoxygenase (5-LO)
Mechanism: N-benzyl anilines are classic redox-active inhibitors of 5-LO (similar to L-

739,010).

Impact: Unintended anti-inflammatory effects in immune cell assays.

Visualization: Cross-Reactivity Screening Workflow
This workflow ensures self-validating data by sequentially ruling out off-target effects.
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Figure 2: Screening Cascade. A "Fail-Fast" approach to validating NCE-104 specificity.

Experimental Protocols
To ensure reproducibility and trustworthiness, use these standardized protocols.

Protocol A: MCH-R1 Functional Assay (cAMP)
Objective: Determine the functional

of NCE-104 against MCH-induced signaling.

Cell Line: CHO-K1 cells stably expressing human MCH-R1.

Reagents: HTRF cAMP kit (Cisbio) or cAMP-Glo (Promega).

Preparation: Dissolve NCE-104 in 100% DMSO to 10 mM stock. Serial dilute (1:3) in

stimulation buffer (HBSS + 0.5 mM IBMX).

Assay Steps:

Seed 2,000 cells/well in 384-well plates.

Add 5

L of NCE-104 dilution. Incubate 15 min at RT.

Add 5

L of MCH agonist (
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concentration, typically 10-30 nM).

Incubate 30 min at 37°C.

Add detection reagents and read FRET/Luminescence.

Validation: Z' factor must be > 0.5. Reference antagonist (SNAP-94847) should yield

nM.

Protocol B: Radioligand Binding for Sigma-1 Receptor
Objective: Assess off-target binding affinity (

).

Membrane Prep: Guinea pig brain membranes or Jurkat cell membranes.

Radioligand: [3H]-(+)-Pentazocine (specific for

1).

Non-specific Binding: Define using 10

M Haloperidol.

Incubation: Incubate membranes + radioligand + NCE-104 (1 nM - 10

M) for 120 min at 37°C.

Filtration: Harvest on GF/B filters using a cell harvester.

Analysis: Calculate

using the Cheng-Prusoff equation.
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Disclaimer: NCE-104 is a research chemical.[4][5] All protocols described herein are for in vitro

laboratory use only and not for diagnostic or therapeutic procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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